Cas no 1153984-16-7 ((4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone)

• Product Name: (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone
• CAS No: 1153984-16-7
• MF: C₁₂H₁₄Cl₂N₂O
• MW: 273.16
• CID: 5307115
• Update Time: 2025-06-10

(4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone

• Inchi： 1S/C12H14Cl2N2O/c13-8-1-2-11(14)10(7-8)12(17)16-5-3-9(15)4-6-16/h1-2,7,9H,3-6,15H2
• InChI Key： AUZYDIYRFSLKJM-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CC(Cl)=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone

Introduction to (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 1153984-16-7 is a highly intriguing molecule known as (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of both amino and chloro substituents on a piperidine ring and a phenyl ring, respectively, makes this molecule a versatile scaffold for the development of novel bioactive agents.

In recent years, there has been a surge in research focused on identifying and developing new molecules that can interact with biological targets in innovative ways. The (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone structure presents an excellent opportunity for such exploration. The piperidine moiety is particularly noteworthy, as it is a common pharmacophore found in many drugs that exhibit central nervous system activity. This moiety's ability to modulate biological pathways makes it an attractive candidate for further investigation.

The dichlorophenyl group adds another layer of complexity to the molecule, providing potential sites for hydrogen bonding and other non-covalent interactions with biological targets. These interactions are crucial for the efficacy of many pharmaceutical compounds. The combination of these features suggests that (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone could be a valuable tool in the development of new therapeutic agents.

Recent studies have begun to explore the pharmacological potential of this compound. Researchers have been particularly interested in its interaction with enzymes and receptors involved in various disease pathways. For instance, preliminary studies suggest that it may have inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases. These findings are preliminary but hold promise for further exploration.

The synthesis of (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone is another area of active research. The challenge lies in achieving high yields and purity while maintaining the integrity of the functional groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of this complex molecule. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product.

In addition to its pharmacological potential, the compound has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, where it could potentially be used in the development of new types of semiconductors or conductive materials. This dual application highlights the versatility of (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone and underscores its importance in both life sciences and materials science.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications. By introducing additional functional groups or altering the core scaffold, researchers aim to discover derivatives with enhanced biological activity or improved pharmacokinetic properties. This approach aligns with the broader trend in drug discovery towards rational design and optimization.

Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing the full potential of (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone. Such interdisciplinary work can accelerate the translation of laboratory findings into tangible therapeutic benefits. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, the compound with CAS number 1153984-16-7, known as (4-Amino-1-piperidinyl)(2,5-dichlorophenyl)methanone, represents a significant advancement in chemical research. Its unique structure and potential applications make it a compelling subject for further study. As research progresses, we can expect to see more insights into its biological activities and novel uses emerge, further solidifying its importance in both academic and industrial settings.